Cas no 70978-47-1 (1-(5-ethyl-2-hydroxy-3-nitrophenyl)propan-1-one)

1-(5-ethyl-2-hydroxy-3-nitrophenyl)propan-1-one structure
70978-47-1 structure
Product Name:1-(5-ethyl-2-hydroxy-3-nitrophenyl)propan-1-one
CAS No:70978-47-1
MF:C11H13NO4
MW:223.225223302841
CID:1747863
PubChem ID:13596221
Update Time:2025-04-21

1-(5-ethyl-2-hydroxy-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-ethyl-2-hydroxy-3-nitrophenyl)propan-1-one
    • AGN-PC-00N84E
    • AG-G-77680
    • 5'-ETHYL-2'-HYDROXY-3'-NITROPROPIOPHENONE
    • 5-Ethyl-2-hydroxy-3-nitro-propiophenon
    • CTK5D3285
    • DTXSID30544649
    • 70978-47-1
    • SCHEMBL11069085
    • Inchi: 1S/C11H13NO4/c1-3-7-5-8(10(13)4-2)11(14)9(6-7)12(15)16/h5-6,14H,3-4H2,1-2H3
    • InChI Key: OERXDHSXDFTTGV-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1C(CC)=O)CC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 223.08400
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 83.12000
  • LogP: 2.97870
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